Cas no 1263146-22-0 (3-(4-Methylphenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(4-Methylphenoxy)pyrrolidine hydrochloride
• CAS No: 1263146-22-0
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD31560352
• CID: 2604421
• Update Time: 2025-06-08

3-(4-Methylphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-Methylphenoxy)-pyrrolidine HCl
• 3-(4-METHYLPHENOXY)PYRROLIDINE HYDROCHLORIDE
• 3-(4-Methylphenoxy)-pyrrolidine hydrochloride
• (R)-3-(4-Methylphenoxy)-pyrrolidine hydrochloride
• (S)-3-(4-Methylphenoxy)-pyrrolidine hydrochloride
• 0123AD
• 3-(4-Methylphenoxy)-pyrrolidine HCl
• 3-(4-Methylphenoxy)pyrrolidine--hydrogen chloride (1/1)
• 3-(4-Methylphenoxy)pyrrolidine hydrochloride

• MDL： MFCD31560352
• Inchi： 1S/C11H15NO.ClH/c1-9-2-4-10(5-3-9)13-11-6-7-12-8-11;/h2-5,11-12H,6-8H2,1H3;1H
• InChI Key： XKVSQAPMTRDRTQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C)=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Methylphenoxy)pyrrolidine hydrochloride

Research Brief on 3-(4-Methylphenoxy)pyrrolidine hydrochloride (CAS: 1263146-22-0): Recent Advances and Applications

3-(4-Methylphenoxy)pyrrolidine hydrochloride (CAS: 1263146-22-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting the central nervous system (CNS) and other therapeutic areas. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound's structure, featuring a pyrrolidine ring substituted with a 4-methylphenoxy group, makes it a valuable scaffold for the design of novel therapeutic agents. Recent synthetic approaches have optimized the production of 3-(4-Methylphenoxy)pyrrolidine hydrochloride, improving yield and purity while reducing environmental impact. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

Pharmacological studies have demonstrated that 3-(4-Methylphenoxy)pyrrolidine hydrochloride exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric and neurological disorders such as depression, anxiety, and Parkinson's disease. These findings are supported by in vitro and in vivo studies, which have elucidated the compound's mechanism of action and pharmacokinetic profile.

In addition to its CNS applications, recent research has explored the use of 3-(4-Methylphenoxy)pyrrolidine hydrochloride in the development of anticancer agents. Preliminary studies indicate that derivatives of this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways. These results, though still in the early stages, underscore the compound's versatility and potential as a lead structure in oncology drug discovery.

Despite these promising findings, challenges remain in the development of 3-(4-Methylphenoxy)pyrrolidine hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinically viable treatments.

In conclusion, 3-(4-Methylphenoxy)pyrrolidine hydrochloride (CAS: 1263146-22-0) represents a promising candidate for drug development, with applications spanning CNS disorders and oncology. Continued research into its pharmacological properties and synthetic optimization will be critical to unlocking its full therapeutic potential. This brief highlights the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and medicinal chemistry.